Cas no 2034553-58-5 (1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole)

• Product Name: 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole
• CAS No: 2034553-58-5
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 6078871
• PubChem ID: 119103953
• Update Time: 2025-10-29

1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole
• 2034553-58-5
• AKOS026696840
• F6555-0627
• (5-chloro-2-methoxyphenyl)-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]methanone
• (5-chloro-2-methoxyphenyl)(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone
• 1-[1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl]-4-cyclopropyl-1H-1,2,3-triazole

• Inchi： 1S/C17H19ClN4O2/c1-24-16-5-4-12(18)8-14(16)17(23)21-7-6-13(9-21)22-10-15(19-20-22)11-2-3-11/h4-5,8,10-11,13H,2-3,6-7,9H2,1H3
• InChI Key： JZPYKXFUSRODLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCC(C1)N1C=C(C2CC2)N=N1)=O)OC

Computed Properties

• Exact Mass: 346.1196536g/mol
• Monoisotopic Mass: 346.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole

Comprehensive Overview of 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole (CAS No. 2034553-58-5)

The compound 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole (CAS No. 2034553-58-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the pyrrolidine ring, cyclopropyl group, and 1,2,3-triazole moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets with high specificity.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. The 1,2,3-triazole scaffold, a key component of this compound, is widely recognized for its versatility in drug design. It serves as a bioisostere for amide bonds, enhancing metabolic stability and bioavailability. The presence of the 5-chloro-2-methoxybenzoyl group further augments its binding affinity, making it a valuable asset in the development of targeted therapies.

One of the most frequently searched topics in the realm of chemical research is the structure-activity relationship (SAR) of heterocyclic compounds. The 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole exemplifies how subtle modifications to a molecule's structure can profoundly impact its biological activity. For instance, the cyclopropyl substituent is known to confer rigidity to the molecule, potentially improving its interaction with hydrophobic pockets in protein targets. This has led to a growing interest in its application for cancer immunotherapy and neurodegenerative disease research.

The synthesis of 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole typically involves multi-step organic reactions, including click chemistry for the formation of the triazole ring. Click chemistry, a Nobel Prize-winning methodology, is celebrated for its efficiency and high yield, making it a cornerstone in modern drug discovery pipelines. Researchers often explore the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability as a drug candidate.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized healthcare, there is a pressing need for molecules that can target specific genetic mutations or pathways. The 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole has shown promise in preclinical studies for its selectivity, a trait highly sought after in the development of next-generation therapeutics. Its ability to modulate key signaling pathways without causing off-target effects makes it a standout in the crowded field of small molecule inhibitors.

Environmental and green chemistry considerations are also pivotal in the discussion of this compound. As the pharmaceutical industry moves toward sustainable practices, the synthesis and application of 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole are being reevaluated to minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend of green synthesis, which emphasizes eco-friendly methodologies without compromising efficiency or yield.

In conclusion, 1-1-(5-chloro-2-methoxybenzoyl)pyrrolidin-3-yl-4-cyclopropyl-1H-1,2,3-triazole (CAS No. 2034553-58-5) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from drug discovery to precision medicine, underscore its importance in contemporary research. As scientists continue to unravel its full potential, this compound is poised to play a critical role in addressing some of the most challenging medical conditions of our time.